![molecular formula C14H9Cl3O2 B1454308 3-[(2,4-Dichlorobenzyl)oxy]benzoyl chloride CAS No. 1160260-37-6](/img/structure/B1454308.png)
3-[(2,4-Dichlorobenzyl)oxy]benzoyl chloride
Overview
Description
Scientific Research Applications
Pharmacology
In pharmacology, this compound is utilized for its potential as a precursor in the synthesis of various pharmacologically active molecules. Its reactivity due to the benzoyl chloride group makes it a valuable starting material for the creation of new therapeutic agents, particularly in the development of Glycine Transporter 1 (Gly T1) inhibitors . These inhibitors have significant implications in treating neurological disorders such as schizophrenia and cognitive deficits.
Organic Synthesis
“3-[(2,4-Dichlorobenzyl)oxy]benzoyl chloride” serves as an acylating agent in organic synthesis. It is instrumental in the formation of thioesters and amides, which are key intermediates in the synthesis of complex organic molecules . Its role in facilitating the introduction of the benzoyl protecting group is crucial for the stability of sensitive functional groups during multistep synthesis.
Industrial Chemistry
In the industrial sector, this compound’s derivatives are explored for their use in creating polymers and specialty chemicals. The dichlorobenzyl moiety can impart specific properties to the resulting materials, such as increased resistance to degradation or enhanced binding capabilities .
Material Science
The applications in material science include the development of advanced materials with improved mechanical and chemical properties. “3-[(2,4-Dichlorobenzyl)oxy]benzoyl chloride” can be used to modify surface characteristics or as a building block for high-performance polymers .
Biochemistry Research
Biochemists utilize this compound in proteomics research. It can be used to modify peptides and proteins, thereby altering their function or stability. This is particularly useful in studying protein interactions and dynamics .
Agricultural Chemistry
While direct applications in agriculture are not well-documented, the chemical properties of “3-[(2,4-Dichlorobenzyl)oxy]benzoyl chloride” suggest potential uses in the synthesis of agrochemicals. These could include the development of new pesticides or herbicides that target specific biochemical pathways in pests .
Environmental Science
The environmental impact of chemicals like “3-[(2,4-Dichlorobenzyl)oxy]benzoyl chloride” is also a research area. Studies may focus on its biodegradability, potential bioaccumulation, and long-term effects on ecosystems .
properties
IUPAC Name |
3-[(2,4-dichlorophenyl)methoxy]benzoyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9Cl3O2/c15-11-5-4-10(13(16)7-11)8-19-12-3-1-2-9(6-12)14(17)18/h1-7H,8H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IGVFRMOXJNICFE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)OCC2=C(C=C(C=C2)Cl)Cl)C(=O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9Cl3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-[(2,4-Dichlorobenzyl)oxy]benzoyl chloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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